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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol
CAS No.: 13997-74-5
Cat. No.: B1295730
- 7

Executive Safety Directive

Do not dispose of 2-Allyl-4-bromophenol in general organic waste or down the drain.

This compound (CAS: 13997-74-5) represents a dual-hazard class: it is a halogenated phenolic
compound. Its disposal requires strict segregation into the Halogenated Organic Waste stream.
Failure to segregate halogenated waste from non-halogenated solvents can result in significant
regulatory fines and dangerous byproducts during downstream incineration.

Critical Chemical Profile
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Property Data Operational Implication

Use for waste labeling and

CAS Number 13997-74-5 ) )
inventory tracking.
May exist as a supercooled
Physical State Solid/Liquid (MP ~50°C) liquid or melt in warm labs.
Handle as a liquid spill risk.
] Combustible but not highly
Flash Point ~119°C
flammable.
H315, H319, H335: Requires
Primary Hazards Corrosive/lrritant (Phenol) nitrile gloves and eye
protection.
o Incompatible with strong
Reactivity Allyl Group + Phenol

oxidizers and radical initiators.

Hazard Mechanics & Segregation Logic

To ensure safety and compliance, you must understand the causality behind these disposal

protocols.

The Halogen Factor (Bromine)

The presence of the bromine atom at the 4-position fundamentally changes the disposal

pathway.

e Mechanism: When halogenated compounds are incinerated with standard organic waste
(non-halogenated), they generate acidic gases (HBr) and can form toxic dioxins.

e Protocol: You must use a dedicated Halogenated Waste container. Even small amounts
(ppm levels) can contaminate a non-halogenated drum, forcing the waste hauler to reclassify
the entire drum at a significantly higher cost.

The Allyl-Phenol Moiety

The allyl group (

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

) provides a site for radical chemistry, while the phenolic hydroxyl (
) is acidic.

e Mechanism: The allyl group is susceptible to polymerization if exposed to radical initiators
(e.g., peroxides, AIBN). The phenol group is incompatible with strong bases and acid
chlorides.

o Protocol: Never mix this waste with oxidizing agents (e.g., Nitric Acid, Peroxides).[1] The
resulting reaction can be exothermic and gas-generating, leading to container rupture.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation & Preparation

« ldentify the Stream: Confirm the container is designated for Halogenated Organic Waste.

o Check Phase State: If the reagent is solid (below 50°C), it can often be disposed of in a
"Solid Hazardous Waste" drum if your facility separates solids and liquids. If dissolved in
solvent, it goes to Liquid Halogenated Waste.

e Quenching (Reaction Mixtures):

o If the 2-Allyl-4-bromophenol is part of a reaction mixture containing unreacted oxidizers,
guench the oxidizers before adding to the waste drum.

o Self-Validation: Test the pH and peroxide levels of the mixture using test strips before
disposal.

Phase 2: Packaging & Labeling

o Container Selection: Use High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal
containers if the waste is acidic, as phenols can be corrosive to certain metals over time.

e Labeling Requirements:

o Chemical Name: Write "2-Allyl-4-bromophenol” clearly. Do not use abbreviations like
"ABP".

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1295730?utm_src=pdf-body
https://www.benchchem.com/product/b1295730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

o Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 2-Allyl-4-

bromophenol 10%").

o Hazard Checkboxes: Mark "Toxic" and "Irritant".

Phase 3: Storage Pending Pickup

o Cap Venting: Ensure caps are tight but check for pressure buildup if the waste contains other

volatile solvents.

o Secondary Containment: Store the waste bottle in a polyethylene tray to capture drips,
preventing the phenol from damaging shelving or flooring.

Visualized Disposal Workflow

The following diagram illustrates the decision logic for disposing of 2-Allyl-4-bromophenol,

ensuring no cross-contamination of waste streams.
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Waste Generation:
2-Allyl-4-bromophenol

Is the waste Solid or Liquid?

Solid (<50°C) \Liquid (>50°C) or Dissolved

Solid Reagent

(Pure/High Conc.) Liquid / Solution

CRITICAL CHECK:
Are Oxidizers Present?

DISPOSAL STREAM:
Solid Hazardous Waste
(Trace Halogens)

Quench Oxidizers
(e.g., NaHSO3 wash)

Identify Solvent Base

Contains Halogens
Auto-select due to Bromine)

DISPOSAL STREAM:
Ligquid Halogenated Waste

Labeling:
Full Chemical Name
+ 'Halogenated'

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of 2-Allyl-4-bromophenol, prioritizing the
halogenated waste stream and oxidative stability.

Emergency Procedures: Spills

Because 2-Allyl-4-bromophenol melts near 50°C, a spill may involve semi-solid sludge or

liquid.

o PPE: Don double nitrile gloves, safety goggles, and a lab coat. If heating was involved, use a

half-mask respirator with organic vapor cartridges.
o Containment:
o Solid Spill: Do not sweep aggressively (creates dust). Scoop gently into a wide-mouth jar.

o Liquid Spill: Absorb with vermiculite or a commercial "Organic" spill kit. Do not use paper
towels as the primary absorbent for large phenolic spills due to flammability and rapid

permeation.

o Decontamination: Scrub the surface with a soapy water solution or a specific phenol
decontaminant (e.g., PEG-400 based cleaners) to solubilize the residue.

» Disposal of Debris: All contaminated absorbent materials must go into the Solid Hazardous
Waste bin, labeled as containing "2-Allyl-4-bromophenol debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. nipissingu.ca [nipissingu.ca]

o To cite this document: BenchChem. [2-Allyl-4-bromophenol: Laboratory Disposal & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295730#2-allyl-4-bromophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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